Cas no 2227850-11-3 (methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227850-11-3
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5951766
• PubChem ID: 165977762
• Update Time: 2025-06-13

methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate
• 2227850-11-3
• EN300-1766848

• Inchi： 1S/C11H13FO3/c1-7-3-4-9(12)8(5-7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
• InChI Key： PCKMBUJFMHTEQR-JTQLQIEISA-N
• SMILES： FC1=CC=C(C)C=C1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3S)-3-(2-Fluoro-5-methylphenyl)-3-hydroxypropanoate (CAS No. 2227850-11-3)

The compound methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate (CAS No. 2227850-11-3) is a chiral ester derivative with significant potential in pharmaceutical and fine chemical applications. Its unique structural features, including the fluoro and methyl substituents on the aromatic ring, as well as the hydroxypropanoate moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of bioactive molecules and its relevance in asymmetric synthesis.

In recent years, the demand for chiral building blocks like methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate has surged, driven by the growing emphasis on enantioselective drug design. The compound's CAS No. 2227850-11-3 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry and process optimization. Its applications span from API intermediates to flavor and fragrance synthesis, aligning with trends in sustainable and green chemistry.

One of the key advantages of methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate is its versatility in catalytic transformations. The presence of both hydroxy and ester functional groups allows for diverse derivatization, enabling the synthesis of complex molecules. This aligns with the current focus on atom economy and step-efficient synthesis, which are critical for reducing waste and improving cost-effectiveness in large-scale production.

From a regulatory perspective, CAS No. 2227850-11-3 is not classified as a hazardous material, making it a safer alternative for laboratories and manufacturing facilities. Its stability under standard conditions and compatibility with common organic solvents further enhance its practicality. These properties are particularly relevant given the increasing scrutiny of chemical safety and environmental impact in the pharmaceutical industry.

In the context of AI-driven drug discovery, compounds like methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate are gaining attention as potential scaffolds for virtual screening. Computational chemists leverage its structural features to predict bioactivity and optimize lead compounds, addressing challenges in targeted therapy and personalized medicine. This intersection of chemistry and technology underscores the compound's relevance in modern research.

For synthetic chemists, the enantiomeric purity of methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate is a critical parameter. Advanced analytical techniques such as HPLC and chiral chromatography are employed to ensure high optical purity, which is essential for applications in asymmetric catalysis and stereoselective synthesis. These methodologies are frequently discussed in forums and publications, highlighting the compound's role in cutting-edge science.

Looking ahead, the potential of CAS No. 2227850-11-3 extends to biocatalysis and enzyme-mediated reactions, where its chiral center can be exploited for greener synthetic routes. As the industry shifts toward sustainable chemistry, this compound exemplifies how traditional intermediates can adapt to meet evolving standards. Its compatibility with flow chemistry systems further positions it as a future-proof solution for continuous manufacturing.

In summary, methyl (3S)-3-(2-fluoro-5-methylphenyl)-3-hydroxypropanoate (CAS No. 2227850-11-3) is a multifaceted compound with broad applicability in drug development, catalysis, and material science. Its alignment with industry trends, combined with its synthetic flexibility, ensures its continued relevance in both academic and industrial settings. Researchers exploring chiral auxiliaries or high-value intermediates will find this compound indispensable for innovative projects.